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Compound of Interest

Compound Name: ODM-204

Cat. No.: B1150134

Disclaimer: This document provides guidance on the handling of the investigational compound
ODM-204 based on general principles for potent pharmaceutical agents. An official Safety Data
Sheet (SDS) for ODM-204 is not publicly available. Researchers must consult the manufacturer
or supplier for a specific SDS and conduct a thorough risk assessment before handling this
compound.

ODM-204 is an investigational, nonsteroidal dual inhibitor of the CYP17A1 enzyme and the
androgen receptor (AR), developed for the treatment of castration-resistant prostate cancer
(CRPC).[1][2] As a potent, biologically active molecule designed to modulate critical hormonal
pathways, strict adherence to safety protocols is essential to minimize occupational exposure
and ensure a safe laboratory environment.

Essential Safety and Handling Plan

Handling potent compounds like ODM-204 requires a multi-faceted approach encompassing
engineering controls, administrative procedures, and personal protective equipment. The
primary routes of exposure to be controlled are inhalation of airborne particles and dermal
contact.[3]

Hazard Assessment

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1150134?utm_src=pdf-interest
https://www.benchchem.com/product/b1150134?utm_src=pdf-body
https://www.benchchem.com/product/b1150134?utm_src=pdf-body
https://www.benchchem.com/product/b1150134?utm_src=pdf-body
https://bio-protocol.org/exchange/minidetail?id=6407778&type=30
https://pmc.ncbi.nlm.nih.gov/articles/PMC3072580/
https://www.benchchem.com/product/b1150134?utm_src=pdf-body
https://agnopharma.com/technical-briefs/potent-compound-handling-operations/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Hazard Type

Description

Pharmacological

As a dual inhibitor of CYP17A1 and the
androgen receptor, ODM-204 is designed to
potently disrupt steroid biosynthesis and
androgen signaling.[2][3] Accidental exposure

could lead to hormonal effects.

Toxicological

While clinical trials reported mild adverse effects
such as fatigue, nausea, and weight changes in
patients, the toxicity of the pure, concentrated
compound in a laboratory setting is not fully
characterized.[4][5] New chemical entities
without extensive toxicological data should be

handled as potentially hazardous.[6]

Physical

The compound is likely a solid (powder). This
form presents a significant risk of aerosolization
during handling, such as weighing and

transferring.[3]

Personal Protective Equipment (PPE)

The selection of PPE is dictated by the specific task and the potential for exposure. A risk-

based approach should be adopted.[7]
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Task Minimum Required PPE

Handling Unopened Containers Nitrile gloves, lab coat, safety glasses.

Double nitrile gloves, disposable impervious
gown with closed cuffs, hair cover, shoe covers,
safety glasses with side shields or chemical
Weighing & Transferring (Solid Form) splash goggles, and a fit-tested N95 or higher
respirator. All operations must be performed
within a certified chemical fume hood, ventilated

balance enclosure, or glove box.[6][8]

Double nitrile gloves, disposable impervious
] ) gown, safety glasses with side shields or
Preparing Solutions )
chemical splash goggles. Work should be

conducted in a chemical fume hood.

o ) Nitrile gloves, lab coat or disposable gown,
Administering to Animals
safety glasses.

_ Double nitrile gloves, disposable gown, safety
Handling Waste
glasses or goggles.

Operational Plan: Step-by-Step Handling

» Designated Area: All work with solid ODM-204 must be conducted in a designated area with
restricted access, such as a dedicated fume hood or a potent compound handling room.[8]
The area should be clearly marked with warning signs.

e Engineering Controls: Use primary engineering controls to minimize exposure. This includes
certified chemical fume hoods, ventilated balance enclosures, or glove boxes for handling
powders.[6] The facility should have single-pass air handling, and the potent compound area
should be under negative pressure relative to adjacent spaces.[8]

» Weighing the Compound:
o Don all required PPE for handling solids.

o Perform weighing within a ventilated balance enclosure or fume hood.
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o Use a dedicated set of spatulas and weigh boats.

o Carefully transfer the weighed powder to a sealable container.

e Preparing Stock Solutions:

o Don appropriate PPE for handling liquids.

o In a chemical fume hood, add solvent to the container with the pre-weighed ODM-204.

o Ensure the container is securely capped before mixing or vortexing.

e Decontamination:

o After each operation, decontaminate all surfaces (weigh boats, spatulas, work surfaces)
with an appropriate solvent (e.g., 70% ethanol or as determined by solubility data)
followed by a cleaning agent.[9]

o Dispose of all contaminated disposable materials as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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